Cas no 76143-71-0 (5,7-dichloro-3,4-dihydro-2H-1-benzopyran-4-one)

• Product Name: 5,7-dichloro-3,4-dihydro-2H-1-benzopyran-4-one
• CAS No: 76143-71-0
• MF: C₉H₆Cl₂O₂
• MW: 217.0487408638
• MDL: MFCD11518517
• CID: 2118716
• PubChem ID: 12664409
• Update Time: 2025-05-20

5,7-dichloro-3,4-dihydro-2H-1-benzopyran-4-one Chemical and Physical Properties

Names and Identifiers

• 5,7-dichloro-2,3-dihydro-4H-1-Benzopyran-4-one
• 4H-1-Benzopyran-4-one, 5,7-dichloro-2,3-dihydro-
• A19146
• FT-0756325
• 5,7-dichloro-2,3-dihydrochromen-4-one
• EN300-135570
• N12806
• 5,7-Dichlorochroman-4-one
• TATU?O-(7-Azabenzotriazole-1-yl)-N,N,N',N'-tetramethyluronium tetrafluoroborate
• 76143-71-0
• Z441805332
• AKOS009824289
• BDA14371
• 5,7-dichloro-3,4-dihydro-2H-1-benzopyran-4-one

• MDL： MFCD11518517
• Inchi： 1S/C9H6Cl2O2/c10-5-3-6(11)9-7(12)1-2-13-8(9)4-5/h3-4H,1-2H2
• InChI Key： LTWDKHFUIPDBEU-UHFFFAOYSA-N
• SMILES： ClC1=CC(=CC2=C1C(CCO2)=O)Cl

Computed Properties

• Exact Mass: 215.9744848g/mol
• Monoisotopic Mass: 215.9744848g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 220
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 26.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrans Chromones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrans 1-benzopyrans Chromones

Additional information on 5,7-dichloro-3,4-dihydro-2H-1-benzopyran-4-one

Comprehensive Overview of 5,7-Dichloro-3,4-dihydro-2H-1-benzopyran-4-one (CAS No. 76143-71-0)

The compound 5,7-dichloro-3,4-dihydro-2H-1-benzopyran-4-one (CAS No. 76143-71-0) is a specialized organic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structural framework, featuring a benzopyran core with dichloro substitutions, makes it a valuable intermediate in synthetic chemistry. Researchers are increasingly exploring its potential applications in drug discovery, particularly in the development of novel anti-inflammatory and antimicrobial agents. The compound's heterocyclic nature also aligns with current trends in green chemistry, as scientists seek sustainable methods for its synthesis.

One of the most frequently searched questions related to this compound is: "What are the synthetic routes for 5,7-dichloro-3,4-dihydro-2H-1-benzopyran-4-one?" Modern synthetic approaches often involve catalyzed cyclization or halogenation reactions, which are optimized for high yield and minimal environmental impact. Another hot topic is its role in medicinal chemistry, where derivatives of this compound are being investigated for their bioactivity against resistant pathogens. These trends reflect the growing demand for innovative solutions in healthcare and agriculture.

The physicochemical properties of 5,7-dichloro-3,4-dihydro-2H-1-benzopyran-4-one further underscore its versatility. With a molecular weight of 217.05 g/mol and a lipophilic profile, it exhibits favorable absorption characteristics, making it a candidate for drug formulation studies. Analytical techniques such as HPLC and NMR spectroscopy are commonly employed to characterize its purity and stability, addressing another common query: "How is 76143-71-0 analyzed in quality control?" These methods ensure compliance with stringent regulatory standards in the pharmaceutical industry.

In the context of material science, this compound's aromatic and electron-rich structure has sparked interest in its use for organic electronics. Researchers are examining its potential in photovoltaic cells and sensors, aligning with the global push for renewable energy technologies. Such applications highlight the compound's relevance beyond traditional chemistry, answering searches like "Can 5,7-dichloro benzopyran derivatives be used in solar panels?"

Environmental considerations are also pivotal in discussions about CAS No. 76143-71-0. Recent studies focus on its biodegradability and ecotoxicological profile, addressing concerns raised by regulatory bodies and environmental advocates. Innovations in waste reduction during synthesis and green solvents are frequently cited in publications, reflecting the industry's shift toward sustainable practices. This aligns with search trends such as "Is 5,7-dichloro-3,4-dihydro-2H-1-benzopyran-4-one environmentally safe?"

Looking ahead, the compound's adaptability positions it as a key player in interdisciplinary research. Whether in drug development, advanced materials, or environmental science, 5,7-dichloro-3,4-dihydro-2H-1-benzopyran-4-one continues to inspire innovation. Its integration with AI-driven drug design tools and computational modeling further enhances its potential, catering to queries like "How is machine learning used to optimize 76143-71-0 derivatives?" As science evolves, so too will the applications of this remarkable molecule.